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Compound of Interest

Compound Name: Psoralen

Cat. No.: B192213

This guide provides immediate safety protocols, personal protective equipment (PPE)
requirements, and procedural steps for researchers, scientists, and drug development
professionals handling Psoralen. Adherence to these guidelines is critical to mitigate health
risks associated with this compound.

Hazard Identification and Summary

Psoralen is classified as a hazardous substance and requires careful handling.[1][2] It is
harmful if swallowed and can cause significant irritation to the skin, eyes, and respiratory
system.[1][3] Psoralen is also a potent photosensitizing agent, making skin and eyes highly
sensitive to ultraviolet (UV) light after exposure.[4]
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Hazard Classification

Description

Primary Route of Exposure

Acute Oral Toxicity

Harmful if swallowed. Ingestion
may cause serious health
damage.[1][2][3]

Ingestion

Skin Corrosion/Irritation

Causes skin irritation.[1][3] The
material may accentuate pre-

existing dermatitis.[2]

Dermal Contact

Serious Eye Damage/Irritation

Causes serious eye irritation.
[1][3] If applied to the eyes, it

can cause severe damage.[2]

Ocular Contact

STOT - Single Exposure

May cause respiratory
irritation.[1][3]

Inhalation

Photosensitization

Psoralen makes skin and eyes
sensitive to sunlight and UVA
radiation for up to 24 hours

after contact or ingestion.[4]

Dermal Contact, Ingestion

Personal Protective Equipment (PPE) Requirements

A risk assessment should be conducted to determine the specific PPE needed for any

procedure. The following table summarizes the minimum recommended PPE for handling

Psoralen.
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Body Area

Required PPE

Specifications and Best
Practices

Eye/Face

Chemical Safety Goggles or

Glasses

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations.[1] A
face shield may be required if

there is a splash hazard.

Skin/Hands

Protective Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1] Nitrile gloves are
commonly used. Always wash
hands with soap and water
after handling and before

leaving the work area.[2][5]

Body

Protective Clothing

A lab coat or gown with long
sleeves should be worn to
protect the forearms.[1][2]
Contaminated work clothes
should be laundered

separately before reuse.[2]

Respiratory

NIOSH-approved Respirator

A dust respirator or particle
filter is recommended if dust or
aerosols will be generated or if
working outside of a certified
chemical fume hood.[5] Avoid
breathing dust.[3][5]

Operational and Disposal Plans

This section provides step-by-step guidance for the safe handling, storage, and disposal of

Psoralen.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ60042ME&productDescription=PSORALEN+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60042ME&productDescription=PSORALEN+500MG&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-205965.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN1-044_English-US
https://www.fishersci.com/store/msds?partNumber=AAJ60042ME&productDescription=PSORALEN+500MG&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-205965.pdf
https://datasheets.scbt.com/sc-205965.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN1-044_English-US
https://cdn.caymanchem.com/cdn/msds/11751m.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN1-044_English-US
https://www.benchchem.com/product/b192213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Safe Handling Workflow

o Preparation and Engineering Controls:

o Work in a well-ventilated area.[2] A certified chemical fume hood is recommended,
especially when handling the powdered form, to prevent dust dispersion.

o Ensure a safety shower and eye wash station are readily accessible and have been
recently tested.

o Keep the container tightly closed when not in use.[1][5]

o Avoid all personal contact with the chemical.[2] Do not eat, drink, or smoke in the handling
area.[2]

+ Handling Psoralen:

[¢]

Don all required PPE as specified in the table above.

[¢]

Handle the substance carefully to avoid creating dust.[1][2]

[e]

If creating solutions, add the solid Psoralen to the solvent slowly to minimize splashing.

o

Keep containers securely sealed when not in use.[2]
e Post-Handling and Decontamination:
o After handling, wash hands and face thoroughly with soap and water.[5]
o Decontaminate all work surfaces and equipment used during the procedure.

o Remove and properly store or dispose of PPE. Contaminated clothing should be taken off
and washed before reuse.

e Special Photosensitivity Precaution:

o After handling Psoralen, protect the skin and eyes from sunlight and other sources of UVA
radiation (even through window glass) for at least 24 hours.[4] This is crucial as Psoralen
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makes the skin and eyes extremely sensitive to UV light.[4] If oral ingestion has occurred
as part of a clinical protocol, protective glasses must be worn.[6]

Disposal Plan

o Waste Material: All waste containing Psoralen, including contaminated consumables (e.qg.,
gloves, wipes, pipette tips), should be collected in a suitable, labeled, and sealed container.

[2]

» Disposal Method: Dispose of the waste container through an approved waste disposal plant.
[1] Do not allow the product to enter drains or water courses.[3][5] Follow all local, state, and
federal regulations for hazardous waste disposal.

Accidental Release Measures

e Minor Spills:
o Restrict access to the area.
o Ensure proper PPE is worn.
o Use dry clean-up procedures; sweep up the material, taking care not to generate dust.[2]
o Place the spilled material into an airtight, labeled container for waste disposal.[2]
e Major Spills:
o Evacuate the area immediately.
o Alert emergency responders and inform them of the location and nature of the hazard.[2]

o Control personal contact by wearing appropriate protective clothing and respiratory
protection.[2]

o Prevent spillage from entering drains or water courses by any means available.[2]

Visual Workflow for Safe Handling
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Safe Psoralen Handling Workflow

Preparation

1. Verify Engineering Controls
(Fume Hood, Eyewash)

\ /

2. Assemble All Required PPE

Handling‘;’rocedure

3. Don Full PPE
(Gloves, Gown, Goggles)

\ /

4. Handle Psoralen
(Avoid Dust/Contact)

Post—H‘;ndling

5. Decontaminate Surfaces
& Equipment

\ /

6. Doff PPE Correctly

\ /

7. Wash Hands Thoroughly

Disposal &VFinal Steps

8. Dispose of Waste
(Sealed, Labeled Container)

\ /

9. UV Precaution
(Avoid Sunlight for 24h)

Click to download full resolution via product page

Caption: A workflow diagram outlining the essential steps for safely handling Psoralen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.com [fishersci.com]

o 2. datasheets.scbt.com [datasheets.scbt.com]

e 3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. uhs.nhs.uk [uhs.nhs.uk]

o 5. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]
e 6. cdn.bad.org.uk [cdn.bad.org.uk]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Psoralen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192213#personal-protective-equipment-for-handling-
psoralen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

